2-Propenenitrile, 3-(methylthio)-
Description
2-Propenenitrile, 3-(methylthio)- (CAS 127729-12-8) is a nitrile derivative featuring a methylthio (-SMe) substituent at the 3-position and a chloro group at the 2-position of the propenenitrile backbone. Its molecular formula is C₄H₄ClNS, with a molecular weight of 133.599 g/mol . The compound’s structure (CH₂=C(Cl)-S-CH₃-C≡N) suggests reactivity typical of nitriles, such as participation in nucleophilic additions, while the methylthio group may enhance hydrophobicity or influence electronic properties.
Properties
CAS No. |
10004-53-2 |
|---|---|
Molecular Formula |
C4H5NS |
Molecular Weight |
99.16 g/mol |
IUPAC Name |
3-methylsulfanylprop-2-enenitrile |
InChI |
InChI=1S/C4H5NS/c1-6-4-2-3-5/h2,4H,1H3 |
InChI Key |
GNVLNNDBASMVSQ-UHFFFAOYSA-N |
Canonical SMILES |
CSC=CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Physical Properties
Key Observations :
- Substituent Bulk : The ethylhexylthio group in CAS 93918-83-3 increases steric hindrance and hydrophobicity compared to the methylthio group in the target compound. This may reduce solubility in polar solvents but improve compatibility with polymers or lipid membranes .
- Aromatic vs. Aliphatic : The bromo-chlorophenyl substituent in CAS 138175-62-9 adds aromatic π-system interactions, which could influence binding in catalytic or biological contexts .
Q & A
Q. What are the recommended methods for synthesizing 3-(methylthio)-2-propenenitrile with high purity?
Methodological Answer: Synthesis typically involves multi-step organic reactions, such as nucleophilic substitution or condensation. Key factors include:
- Reagents : Use of methylthiol (-SCH₃) donors (e.g., methylthioacetate) and nitrile precursors.
- Conditions : Optimal temperature (e.g., 60–80°C) and solvent polarity (e.g., DMF or THF) to stabilize intermediates.
- Purification : Chromatography or recrystallization to isolate the product from byproducts like 3-(methylthio)acrylic acid derivatives .
Example Reaction Setup:
| Parameter | Details |
|---|---|
| Precursor | 3-Chloropropionitrile |
| Methylthiol Source | Sodium methanethiolate |
| Solvent | Dimethylformamide (DMF) |
| Temperature | 70°C, reflux |
| Yield | 65–75% (after chromatography) |
Q. What safety protocols are essential when handling 3-(methylthio)-2-propenenitrile?
Methodological Answer:
- PPE : Wear nitrile gloves, chemical goggles, and lab coats to avoid skin/eye contact (classified as Skin Corrosion/Irritant Category 1C) .
- Ventilation : Use fume hoods to prevent inhalation of vapors (flammable liquid, Flash Point ~62°C) .
- Spill Management : Absorb with inert material (e.g., vermiculite) and neutralize with sodium bicarbonate .
- Waste Disposal : Segregate as hazardous organic waste and consult institutional guidelines for incineration .
Q. What spectroscopic techniques are used to characterize 3-(methylthio)-2-propenenitrile?
Methodological Answer:
- NMR : ¹H NMR (CDCl₃) shows peaks for the methylthio group (~δ 2.1 ppm, singlet) and nitrile proton (~δ 3.3 ppm, triplet) .
- IR : Strong absorption at ~2240 cm⁻¹ (C≡N stretch) and 650 cm⁻¹ (C-S bond) .
- Mass Spectrometry : Molecular ion peak at m/z 133.6 (C₄H₅NS) with fragmentation patterns confirming the methylthio substituent .
Advanced Research Questions
Q. How do solvent choices influence reaction mechanisms in the synthesis of 3-(methylthio)-2-propenenitrile?
Methodological Answer:
- Polar Solvents (DMF, DMSO) : Stabilize charged intermediates (e.g., thiolate anions), enhancing nucleophilic substitution rates but risking side reactions like hydrolysis .
- Non-Polar Solvents (Toluene) : Favor radical pathways, potentially forming undesired dimers (e.g., 3,3'-dithiobispropionitrile) .
- Case Study : Switching from THF to DMF increased yield by 15% but required stricter temperature control to avoid decomposition .
Q. How can researchers resolve contradictions in reported synthetic yields across studies?
Methodological Answer:
- Parameter Analysis : Compare reaction conditions (e.g., temperature gradients, catalyst loading). For example, proprietary methods using Pd catalysts may report higher yields but lack transparency .
- Statistical Validation : Use Design of Experiments (DoE) to isolate variables (e.g., solvent purity, stirring rate) affecting reproducibility .
- Case Study : A 20% yield discrepancy was traced to residual moisture in solvents, resolved by molecular sieves .
Q. What computational methods predict the reactivity of 3-(methylthio)-2-propenenitrile in biological systems?
Methodological Answer:
- Density Functional Theory (DFT) : Models electron distribution to predict sites for nucleophilic attack (e.g., nitrile carbon) .
- Molecular Dynamics (MD) : Simulates interactions with enzymes (e.g., cytochrome P450), highlighting potential metabolic pathways .
- AI Tools : Platforms like Pistachio or Reaxys predict feasible synthetic routes and toxicity profiles using reaction databases .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
